Cas no 1706432-97-4 (6-Difluoromethyl-9-methyl-9H-purin-2-ylamine)

• Product Name: 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine
• CAS No: 1706432-97-4
• MF: C₇H₇F₂N₅
• MW: 199.160786867142
• CID: 5812371
• PubChem ID: 99985873
• Update Time: 2025-07-02

6-Difluoromethyl-9-methyl-9H-purin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine
• 9H-Purin-2-amine, 6-(difluoromethyl)-9-methyl-
• 6-(Difluoromethyl)-9-methyl-9H-purin-2-amine
• 1706432-97-4

• Inchi： 1S/C7H7F2N5/c1-14-2-11-4-3(5(8)9)12-7(10)13-6(4)14/h2,5H,1H3,(H2,10,12,13)
• InChI Key： LRRFPGVVQAKLGT-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(N)=NC=2C(F)F)N(C)C=1

Computed Properties

• Exact Mass: 199.06695157g/mol
• Monoisotopic Mass: 199.06695157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine

Introduction to 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine (CAS No. 1706432-97-4)

6-Difluoromethyl-9-methyl-9H-purin-2-ylamine, identified by the CAS number 1706432-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the purine derivatives, a class of heterocyclic organic compounds that are widely recognized for their biological significance and pharmacological potential. The presence of both fluorine and methyl substituents in its molecular structure imparts unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine consists of a purine core with a 6-difluoromethyl group at the 6-position and a 9-methyl group at the 9-position, along with an amine substituent at the 2-position. This specific arrangement of functional groups enhances its reactivity and binding affinity, which are critical factors in drug design. The fluorine atoms, in particular, contribute to metabolic stability and improve pharmacokinetic profiles, while the methyl group provides additional steric and electronic modulation.

In recent years, there has been a surge in research focused on purine derivatives due to their diverse biological activities. These compounds have been explored for their roles in inhibiting enzymes, modulating signaling pathways, and interacting with nucleic acids. Among these derivatives, 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine has shown promise in several preclinical studies as a potential lead compound for therapeutic applications.

One of the most compelling areas of research involving 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine is its investigation as an inhibitor of kinases, which are enzymes that play crucial roles in cell signaling and regulation. Kinase inhibitors have become a cornerstone of modern drug development, particularly in oncology, due to their ability to target specific pathways involved in cancer progression. Studies have demonstrated that modifications to the purine scaffold can significantly enhance kinase inhibition properties. The 6-difluoromethyl group in 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine is particularly noteworthy for its ability to increase binding affinity and selectivity towards certain kinase targets.

Furthermore, the compound has been investigated for its potential antiviral properties. Purine derivatives have long been recognized for their ability to interfere with viral replication processes, particularly those involving RNA or DNA synthesis. The structural features of 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine, including its fluorinated and methylated purine core, make it an attractive candidate for developing antiviral agents against various pathogens. Recent studies have explored its efficacy against viruses such as influenza and herpes simplex virus, highlighting its broad-spectrum antiviral potential.

The synthesis of 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine is another area of active research. Given its structural complexity, developing efficient synthetic routes is essential for both academic research and industrial applications. Modern synthetic methodologies often employ transition metal catalysis and flow chemistry techniques to improve yield and scalability. These advancements have enabled researchers to access complex purine derivatives more readily than ever before.

From a medicinal chemistry perspective, the amine substituent at the 2-position of 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine provides a versatile handle for further derivatization. This allows chemists to modify the compound's properties by introducing additional functional groups or appending larger molecular fragments. Such modifications can enhance solubility, bioavailability, and target specificity. The ability to fine-tune these properties makes 6-Difluoromethyl-9-methyl-9H-purin-2-ylamine a valuable building block for structure-based drug design.

The pharmacokinetic profile of any drug candidate is critical for determining its clinical efficacy and safety. The fluorinated nature of 6-Difluoromethyl-9-methyl-9H-purin-2-yamine contributes significantly to its metabolic stability by resisting degradation pathways that often affect other small molecules. Additionally, the methyl group can influence solubility and distribution within the body. These factors are carefully considered during drug development to ensure optimal therapeutic outcomes.

In conclusion,6-Difluoromethyl - 9 -methyl - 9 H - purin - 2 - ylamine (CAS No . 1706432 -97 -4 ) represents a promising compound with diverse biological activities . Its unique structural features make it an attractive scaffold for developing novel therapeutics , particularly in oncology , antiviral ,and other areas where kinase inhibition is relevant . Ongoing research continues to uncover new applications , synthetic strategies ,and pharmacological insights , further solidifying its importance as a key intermediate in medicinal chemistry . p >